Cas no 34841-13-9 (Ethyl 3-(hydroxymethyl)benzoate)
34841-13-9 structure
Product Name:Ethyl 3-(hydroxymethyl)benzoate
CAS No:34841-13-9
MF:C10H12O3
MW:180.200483322144
CID:2102641
Update Time:2023-08-03
Ethyl 3-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- ETHYL 3-(HYDROXYMETHYL)BENZOATE
- SMHJHOHFXWCHCH-UHFFFAOYSA-N
- 3-hydroxymethylbenzoic acid ethylester
- Ethyl 3-(hydroxymethyl)benzoate
-
- Inchi： 1S/C10H12O3/c1-2-13-10(12)9-5-3-4-8(6-9)7-11/h3-6,11H,2,7H2,1H3
- InChI Key： SMHJHOHFXWCHCH-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=CC(CO)=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Topological Polar Surface Area: 46.5
Ethyl 3-(hydroxymethyl)benzoate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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